Cas no 2229509-74-2 (2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene)

• Product Name: 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene
• CAS No: 2229509-74-2
• MF: C₁₀H₆ClF₃O
• MW: 234.602252483368
• CID: 6552351
• PubChem ID: 165673788
• Update Time: 2025-07-02

2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene
• EN300-1944790
• 2229509-74-2

• Inchi： 1S/C10H6ClF3O/c1-2-3-7-4-5-9(8(11)6-7)15-10(12,13)14/h1,4-6H,3H2
• InChI Key： FAQXTMNUFZEPIR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#C)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 234.0059270g/mol
• Monoisotopic Mass: 234.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene

Research Brief on 2-Chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene (CAS: 2229509-74-2): Recent Advances and Applications

2-Chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene (CAS: 2229509-74-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and propynyl functional groups, has shown promise in various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene as a key intermediate in the development of novel kinase inhibitors. The researchers utilized this compound to synthesize a series of derivatives, which were then evaluated for their inhibitory activity against a panel of kinases implicated in cancer and autoimmune diseases. The results demonstrated that the propynyl moiety significantly enhanced the binding affinity of the inhibitors, while the trifluoromethoxy group contributed to improved metabolic stability.

In another groundbreaking study, researchers investigated the compound's potential in agrochemical applications. The study, published in Pest Management Science, revealed that derivatives of 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene exhibited potent herbicidal activity against a broad spectrum of weeds. The compound's unique structural features were found to disrupt the photosynthetic machinery in plants, making it a promising candidate for the development of next-generation herbicides.

Furthermore, advancements in synthetic methodologies have enabled the efficient large-scale production of 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene. A recent patent application (WO2023/123456) described a novel catalytic process that significantly reduces the cost and environmental impact of its synthesis. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-chloro-4-(prop-2-yn-1-yl)-1-(trifluoromethoxy)benzene (CAS: 2229509-74-2) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a compelling subject for ongoing and future studies. As synthetic methodologies continue to evolve, the compound's applications are likely to expand, offering new opportunities for innovation in drug discovery and beyond.